N-(2-ethyl-2-phenylbutyl)-1,2-oxazolidine-2-carboxamide

• IUPAC Name: N-(2-ethyl-2-phenylbutyl)-1,2-oxazolidine-2-carboxamide
• InChI: InChI=1S/C16H24N2O2/c1-3-16(4-2,14-9-6-5-7-10-14)13-17-15(19)18-11-8-12-20-18/h5-7,9-10H,3-4,8,11-13H2,1-2H3,(H,17,19)
• InChI Key: WSQJPPPWZVIADL-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)(CNC(=O)N1CCCO1)C2=CC=CC=C2
• Molecular Formula: C16H24N2O2
• Molecular Weight: 276.37 g/mol

Description

N-(2-ethyl-2-phenylbutyl)-1,2-oxazolidine-2-carboxamide is an organic compound with a complex structure that includes an oxazolidine ring and a phenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-ethyl-2-phenylbutyl)-1,2-oxazolidine-2-carboxamide typically involves the reaction of 2-ethyl-2-phenylbutylamine with oxazolidine-2-carboxylic acid under specific conditions. The reaction is usually carried out in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) to facilitate the formation of the amide bond. The reaction conditions often include a solvent like dichloromethane and a temperature range of 0-25°C.

Industrial Production Methods

In an industrial setting, the production of N-(2-ethyl-2-phenylbutyl)-1,2-oxazolidine-2-carboxamide may involve continuous flow reactors to optimize the reaction efficiency and yield. The use of automated systems allows for precise control over reaction parameters, ensuring consistent product quality.

Chemical Reactions Analysis

Types of Reactions

N-(2-ethyl-2-phenylbutyl)-1,2-oxazolidine-2-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reagents such as lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur, particularly at the oxazolidine ring.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like sodium azide in polar aprotic solvents.

Major Products

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of primary or secondary amines.

Substitution: Formation of substituted oxazolidines.

Scientific Research Applications

N-(2-ethyl-2-phenylbutyl)-1,2-oxazolidine-2-carboxamide has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial properties.

Medicine: Explored for its potential use in drug development, particularly in the design of novel therapeutic agents.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of N-(2-ethyl-2-phenylbutyl)-1,2-oxazolidine-2-carboxamide involves its interaction with specific molecular targets. The oxazolidine ring can interact with enzymes or receptors, leading to modulation of biological pathways. The phenyl group may enhance the compound’s binding affinity to its targets, contributing to its overall biological activity.

Comparison with Similar Compounds

Similar Compounds

• N-{2-[3-ethyl-2-(2-ethyl-2-phenylbutyl)carbamimidamido]ethyl}cyclopropanecarboxamide
• N-{2-[3-(2-ethyl-2-phenylbutyl)-2-methylcarbamimidamido]ethyl}cyclopropanecarboxamide

Uniqueness

N-(2-ethyl-2-phenylbutyl)-1,2-oxazolidine-2-carboxamide is unique due to its specific combination of an oxazolidine ring and a phenyl group, which imparts distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research applications, distinguishing it from other similar compounds.